![molecular formula C9H11NO2S B1529794 2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid CAS No. 933733-23-4](/img/structure/B1529794.png)
2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
Overview
Description
2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (MTCA) is a naturally occurring organic compound belonging to the class of benzothiazoles. It is an essential intermediate in the synthesis of complex organic compounds and has numerous industrial applications. MTCA has been studied extensively for its biochemical and physiological effects and is used in a variety of laboratory experiments.
Scientific Research Applications
Synthesis and Biological Activity
Research indicates that derivatives of benzothiazole, such as those involving modifications to the benzothiazole structure, have been explored for their potential biological activities. For instance, a study described the synthesis and antibacterial activity of N-substituted-3-chloro-2-azetidinones starting from 2-aminobenzothiazole carboxylic acid derivatives. These compounds demonstrated good to moderate antibacterial activity against a range of microorganisms, including Staphylococcus aureus and Escherichia coli, highlighting the relevance of benzothiazole derivatives in the development of new antibacterial agents (Chavan & Pai, 2007).
Fluorescent and Colorimetric pH Sensing
Benzothiazole-based compounds have also been investigated for their application in fluorescent and colorimetric pH sensing. A specific study synthesized a benzothiazole-based aggregation-induced emission luminogen (AIEgen), which was used as a highly sensitive ratiometric fluorescent chemosensor for physiological pH sensing. This compound could detect pH fluctuations in biosamples and neutral water samples, showcasing the potential of benzothiazole derivatives in environmental and biomedical sensing technologies (Li et al., 2018).
Antimicrobial Activity
Another research focus is the antimicrobial activity of benzothiazole derivatives. A study on the synthesis of homodrimane sesquiterpenoids bearing a 1,3-benzothiazole unit reported compounds with significant antimicrobial activity against several fungal and bacterial species. This work suggests the utility of benzothiazole derivatives in developing new antimicrobial agents with potential applications in agriculture and medicine (Lungu et al., 2022).
Chemical Sensing and Molecular Recognition
Benzothiazole derivatives have been applied in the development of chemical sensors and materials for molecular recognition. The synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives was described, highlighting their use as building blocks in drug discovery and chemical sensing. These derivatives offer a versatile platform for the development of new ligands for target molecules, potentially useful in therapeutic and diagnostic applications (Durcik et al., 2020).
properties
IUPAC Name |
2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2S/c1-5-10-8-6(9(11)12)3-2-4-7(8)13-5/h6H,2-4H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFRODOHJPWZONY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)CCCC2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
933733-23-4 | |
Record name | 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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